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Compound of Interest

Compound Name: Fast Yellow AB

Cat. No.: B1208955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Fast Yellow AB, also known as Acid Yellow 9, is an organic compound classified as an azo

dye. Historically, it was utilized as a colorant in food products under the E number E105.

However, due to toxicological concerns, its application in the food industry has been

discontinued in both Europe and the United States.[1][2][3][4] This technical guide provides a

comprehensive overview of Fast Yellow AB, encompassing its physicochemical properties,

synthesis, analytical methodologies, and toxicological profile. The information is intended to

support researchers and scientists in various fields, including but not limited to, toxicology,

analytical chemistry, and environmental science.

Physicochemical Properties
Fast Yellow AB is a yellow, water-soluble solid.[5] Its chemical structure features an azo bridge

(-N=N-) connecting two substituted benzene rings, a characteristic of azo dyes. The presence

of sulfonic acid groups imparts its solubility in aqueous solutions.

Table 1: Physicochemical Properties of Fast Yellow AB
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Property Value Source

IUPAC Name

2-amino-5-[(E)-(4-

sulfophenyl)diazenyl]benzenes

ulfonic acid

[1][3]

Synonyms
Acid Yellow 9, C.I. 13015,

Food Yellow 2, E105
[1][3]

CAS Number 2706-28-7 [3]

Molecular Formula C12H11N3O6S2 [1]

Molecular Weight 357.36 g/mol [1]

Melting Point 102-104 °C [1]

Solubility Soluble in water [5]

LogP (Predicted) -2.3

pKa (Predicted) Not readily available

UV-Vis λmax 420 nm, 491 nm [6]

Synthesis
The synthesis of Fast Yellow AB is a classic example of azo coupling, a two-step process

involving diazotization followed by a coupling reaction.

Experimental Protocol: Synthesis of Fast Yellow AB
Step 1: Diazotization of Sulfanilic Acid

Dissolve a specific molar equivalent of sulfanilic acid in an aqueous solution of sodium

carbonate.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite (NaNO2) while maintaining the low temperature.
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Acidify the mixture with hydrochloric acid to generate the diazonium salt of sulfanilic acid.

The temperature must be strictly controlled to prevent the decomposition of the unstable

diazonium salt.

Step 2: Azo Coupling

In a separate vessel, prepare a solution of the coupling agent, 2-aminobenzenesulfonic acid,

under alkaline conditions.

Slowly add the freshly prepared, cold diazonium salt solution to the coupling agent solution

with constant stirring.

Maintain the temperature below 10 °C during the addition.

The azo coupling reaction will proceed, resulting in the formation of Fast Yellow AB.

The product can then be isolated by precipitation (e.g., by adding sodium chloride) and

purified by recrystallization.

Step 1: Diazotization

Step 2: Azo Coupling

Sulfanilic Acid Dissolution

Sodium Carbonate Solution

Sodium Sulfanilate Solution Cooling (0-5°C)

Diazotization with HCl

Sodium Nitrite Solution

Sulfanilic Acid Diazonium Salt
Freshly prepared & cold

Azo Coupling2-Aminobenzenesulfonic Acid
(alkaline solution) Fast Yellow AB

Click to download full resolution via product page

Diagram 1: Synthesis Workflow for Fast Yellow AB.
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Analytical Methodologies
The detection and quantification of Fast Yellow AB in various matrices are crucial for

regulatory and research purposes. High-Performance Liquid Chromatography (HPLC) and UV-

Visible Spectroscopy are the most common analytical techniques employed.

High-Performance Liquid Chromatography (HPLC)
HPLC is a robust method for the separation and quantification of Fast Yellow AB, even in

complex mixtures.

Table 2: Typical HPLC Parameters for Fast Yellow AB Analysis

Parameter Description

Column
Reversed-Phase C18 (e.g., 250 mm x 4.6 mm,

5 µm particle size)

Mobile Phase

A gradient or isocratic mixture of an aqueous

buffer (e.g., ammonium acetate) and an organic

solvent (e.g., methanol or acetonitrile)

Detector UV-Vis or Diode Array Detector (DAD)

Detection Wavelength 420 nm

Flow Rate Typically 0.8 - 1.2 mL/min

Injection Volume 10 - 20 µL

Experimental Protocol: HPLC Analysis of Fast Yellow AB in a Water Sample

Sample Preparation: Filter the water sample through a 0.45 µm syringe filter to remove any

particulate matter. If the expected concentration is high, dilute the sample with deionized

water.

Standard Preparation: Prepare a series of standard solutions of Fast Yellow AB in deionized

water with known concentrations to create a calibration curve.
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Chromatographic Analysis: Inject the prepared sample and standards into the HPLC system

using the parameters outlined in Table 2.

Quantification: Identify the Fast Yellow AB peak in the chromatogram based on its retention

time compared to the standards. Quantify the concentration using the calibration curve

generated from the standard solutions.

Water Sample Filtration (0.45 µm) Filtered Sample

HPLC System Chromatogram Quantification Concentration of
Fast Yellow AB

Standard Solutions

Click to download full resolution via product page

Diagram 2: Experimental Workflow for HPLC Analysis.

UV-Visible Spectroscopy
UV-Vis spectroscopy is a simpler and more rapid method for determining the concentration of

Fast Yellow AB in solutions, particularly for monitoring reaction kinetics or degradation studies.

Experimental Protocol: UV-Vis Spectroscopic Analysis

Instrument Setup: Set the UV-Vis spectrophotometer to scan a wavelength range that

includes the maximum absorbance of Fast Yellow AB (around 420 nm or 491 nm).

Blank Measurement: Use the solvent (e.g., deionized water) as a blank to zero the

instrument.

Measurement: Measure the absorbance of the sample solution containing Fast Yellow AB.

Quantification: Use a pre-established calibration curve (absorbance vs. concentration) to

determine the concentration of the dye in the sample.

Toxicological Information
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The primary concern regarding Fast Yellow AB is its potential adverse health effects, which led

to its prohibition as a food additive.

Regulatory Status
Fast Yellow AB is no longer permitted for use in food products in the European Union and the

United States.[1][2][3][4]

Known Health Effects
The available toxicological data indicates that Fast Yellow AB is harmful.[1][2][3][4] It has been

specifically implicated in non-atopic asthma.[1][3] However, detailed quantitative toxicological

data, such as the median lethal dose (LD50), and the specific mechanisms of toxicity are not

well-documented in publicly available literature.

Azo Dye Metabolism and Potential Toxicity
Azo dyes, in general, can be metabolized by azoreductases present in the gut microbiota and

the liver. This metabolic cleavage of the azo bond can lead to the formation of aromatic amines.

Some aromatic amines are known to be carcinogenic or have other toxic effects. The potential

for Fast Yellow AB to be metabolized into harmful aromatic amines is a significant toxicological

concern.

Fast Yellow AB
(Azo Dye) Ingestion Gut Microbiota / Liver

(Azoreductases) Azo Bond Cleavage Aromatic Amines Potential Toxic Effects
(e.g., Carcinogenicity)

Click to download full resolution via product page

Diagram 3: Generalized Metabolic Pathway of Azo Dyes.

Conclusion
Fast Yellow AB (CAS No. 2706-28-7) is a synthetic azo dye with well-characterized

physicochemical properties. While its synthesis and analytical detection are based on

established chemical principles, its use is now primarily for research and as an analytical

standard due to its demonstrated adverse health effects. Further research is warranted to fully

elucidate its toxicological profile and mechanisms of action. The information presented in this

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1208955?utm_src=pdf-body
https://www.benchchem.com/product/b1208955?utm_src=pdf-body
https://en.wikipedia.org/wiki/Fast_Yellow_AB
https://www.benchchem.com/product/b3430084
https://www.chemeurope.com/en/encyclopedia/Fast_Yellow_AB.html
https://www.wikiwand.com/en/articles/Fast_Yellow_AB
https://www.benchchem.com/product/b1208955?utm_src=pdf-body
https://en.wikipedia.org/wiki/Fast_Yellow_AB
https://www.benchchem.com/product/b3430084
https://www.chemeurope.com/en/encyclopedia/Fast_Yellow_AB.html
https://www.wikiwand.com/en/articles/Fast_Yellow_AB
https://en.wikipedia.org/wiki/Fast_Yellow_AB
https://www.chemeurope.com/en/encyclopedia/Fast_Yellow_AB.html
https://www.benchchem.com/product/b1208955?utm_src=pdf-body
https://www.benchchem.com/product/b1208955?utm_src=pdf-body-img
https://www.benchchem.com/product/b1208955?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


guide is intended to serve as a valuable resource for professionals in the scientific community

engaged in research involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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